Cas no 2470495-45-3 (3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride)

• Product Name: 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride
• CAS No: 2470495-45-3
• MF: C₁₇H₁₈Cl₃N₃O
• MW: 386.703320980072
• CID: 5670819
• PubChem ID: 165885001
• Update Time: 2025-06-20

3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4595345768
• (3E,5E)-3,5-bis[(pyridin-2-yl)methylidene]piperidin-4-one trihydrochloride
• 2470495-45-3
• EN300-27107580
• 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride

• Inchi： 1S/C17H15N3O.3ClH/c21-17-13(9-15-5-1-3-7-19-15)11-18-12-14(17)10-16-6-2-4-8-20-16;;;/h1-10,18H,11-12H2;3*1H/b13-9+,14-10+;;;
• InChI Key： RZNLKBOIZASUCW-BMEOSKMQSA-N
• SMILES： Cl.Cl.Cl.O=C1/C(=C/C2C=CC=CN=2)/CNC/C/1=C\C1C=CC=CN=1

Computed Properties

• Exact Mass: 385.051545g/mol
• Monoisotopic Mass: 385.051545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų

Additional information on 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride

Introduction to 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride (CAS No. 2470495-45-3)

3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2470495-45-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This tricationic derivative exhibits a unique structural framework characterized by a piperidine core substituted with two pyridin-2-yl groups and a chelating methylidene functionality, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular architecture of 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride is meticulously designed to interact with biological targets in a highly specific manner. The presence of multiple nitrogen-rich heterocycles enhances its binding affinity and selectivity, which are critical factors in the development of novel pharmacological agents. This compound’s trihydrochloride salt form improves its solubility and stability, facilitating its use in various biochemical assays and in vitro studies.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitrogen-containing heterocycles due to their diverse biological activities. 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride is no exception, as it has been investigated for its potential role in modulating key biological pathways associated with inflammation, neurodegeneration, and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for the development of next-generation therapeutics.

The chelating methylidene group in 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride provides an additional layer of complexity, enabling it to form stable complexes with metal ions. This property is particularly relevant in the context of metallodrug development, where metallocomplexes have shown remarkable efficacy against various diseases. The ability of this compound to coordinate with metals may open new avenues for therapeutic intervention, particularly in areas where metal dysregulation plays a pivotal role.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride with target proteins at an atomic level. These simulations have highlighted its potential as an allosteric modulator, capable of inducing conformational changes in biomolecules that could lead to therapeutic effects. Such insights are crucial for designing derivatives with enhanced pharmacokinetic profiles and reduced off-target effects.

The synthesis of 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in simplifying the process while maintaining high yields and purity. The use of transition-metal-catalyzed reactions has been particularly effective in constructing the desired pyridine-piperidine framework efficiently. These advancements have not only accelerated the discovery process but also reduced costs associated with producing this compound on an industrial scale.

In vivo studies have begun to unravel the pharmacological potential of 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride. Initial animal models have demonstrated promising results in terms of bioavailability and target engagement. The compound’s ability to cross the blood-brain barrier has raised hopes for its application in treating neurological disorders. Additionally, its low toxicity profile suggests that it may be well-tolerated in humans, further bolstering its candidacy as a lead compound for clinical development.

The future of 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride lies in its adaptability as a chemical probe and scaffold for drug development. Researchers are exploring various modifications to its core structure to enhance its potency and selectivity against specific disease targets. By leveraging structure-based drug design principles, scientists aim to generate analogs that outperform the parent compound in terms of efficacy and safety.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models have been trained on large datasets containing known bioactive molecules to identify potential candidates like 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride. These tools have accelerated the screening process and provided valuable insights into the compound’s interactions with biological systems.

Environmental considerations also play a crucial role in modern drug development. The synthesis and application of 3,5-bis(pyridin-2-yl)methylidenepiperidin-4-one trihydrochloride must adhere to sustainable practices to minimize environmental impact. Green chemistry principles are being increasingly adopted to ensure that the production process is both efficient and eco-friendly.

In conclusion,3,5-bis(pyridin-2-ylmethylidenepiperidin)-4-one trihydrochloride (CAS No. 2470495–45–3) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for therapeutic innovation. Its unique structural features and promising biological activities position it as a cornerstone compound for future research endeavors aimed at addressing some of humanity’s most pressing health challenges.